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n-Tetracosane n-Tetracosane , also known as CH3-[CH2]22-CH3 or N-tetracosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into tetracosan-1-ol and 1, 2-tetracosanediol. Outside of the human body, can be found in a number of food items such as linden, sunflower, citrus, and coconut. This makes a potential biomarker for the consumption of these food products.
Tetracosane is a straight-chain alkane containing 24 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
N-tetracosane is a crystalline waxy solid. Insoluble in water. Used in organic synthesis.
Brand Name: Vulcanchem
CAS No.: 646-31-1
VCID: VC0166392
InChI: InChI=1S/C24H50/c1-3-5-7-9-11-13-15-17-19-21-23-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula: C24H50
Molecular Weight: 338.7 g/mol

n-Tetracosane

CAS No.: 646-31-1

Reference Standards

VCID: VC0166392

Molecular Formula: C24H50

Molecular Weight: 338.7 g/mol

n-Tetracosane - 646-31-1

CAS No. 646-31-1
Product Name n-Tetracosane
Molecular Formula C24H50
Molecular Weight 338.7 g/mol
IUPAC Name tetracosane
Standard InChI InChI=1S/C24H50/c1-3-5-7-9-11-13-15-17-19-21-23-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
Standard InChIKey POOSGDOYLQNASK-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCCC
Boiling Point 736.3 °F at 760 mm Hg (NTP, 1992)
391.3 °C
391 °C
Colorform Crystals
Crystals from ether
White powde
Density 0.7991 at 68 °F (NTP, 1992)
0.7991 g/cu cm at 20 °C
Flash Point 113.00 °C (> 235.40 °F) - closed cup
Melting Point 126 °F (NTP, 1992)
54.0 °C
50.3 °C
54°C
Physical Description N-tetracosane is a crystalline waxy solid. Insoluble in water. Used in organic synthesis.
Solid
Description , also known as CH3-[CH2]22-CH3 or N-tetracosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into tetracosan-1-ol and 1, 2-tetracosanediol. Outside of the human body, can be found in a number of food items such as linden, sunflower, citrus, and coconut. This makes a potential biomarker for the consumption of these food products.
Tetracosane is a straight-chain alkane containing 24 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
N-tetracosane is a crystalline waxy solid. Insoluble in water. Used in organic synthesis.
Shelf Life Stable under recommended storage conditions.
Solubility In water, 6.44X10-8 mg/L at 25 °C (est)
Insoluble in water
Slightly soluble in ethanol; very soluble in ethyl ether
Soluble in alcohol
Synonyms Alkane C24
Vapor Pressure 4.07e-06 mmHg
4.07X10-6 mm Hg at 25 °C (extrapolated)
PubChem Compound 12592
Last Modified Nov 11 2021
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